2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95%

• IUPAC Name: 4-(4-oxo-1H-pyridin-2-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C10H7NO2S/c12-5-9-3-7(6-14-9)10-4-8(13)1-2-11-10/h1-6H,(H,11,13)
• InChI Key: ATCBBPWOVMHRKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=CC1=O)C2=CSC(=C2)C=O
• Molecular Formula: C10H7NO2S
• DSSTOX Substance ID: DTXSID10692495
• Molecular Weight: 205.23 g/mol
• CAS RN: 1261907-87-2

Description

2-(2-Formylthiophen-4-yl)-4-hydroxypyridine (2-FTHP) is a small molecule that is used in a variety of scientific research applications. 2-FTHP has been found to have a number of biochemical and physiological effects, and has been studied for its potential use in a wide range of laboratory experiments.

Mechanism of Action

2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% acts as an inhibitor of certain enzymes, including cytochrome P450 enzymes. It binds to the active site of the enzyme, preventing the enzyme from catalyzing its reaction. This inhibition of enzyme activity can have a number of biochemical and physiological effects, depending on the enzyme that is inhibited.
Biochemical and Physiological Effects
2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain cytochrome P450 enzymes, resulting in decreased metabolism of certain drugs and other compounds. It has also been found to inhibit the activity of certain G-protein coupled receptors, resulting in decreased signaling of certain hormones and neurotransmitters. Additionally, 2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% has been found to have anti-inflammatory and antioxidant properties, and has been found to reduce the production of certain pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% has a number of advantages and limitations for use in laboratory experiments. One of the major advantages of 2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% is its ability to inhibit the activity of certain enzymes, allowing for the study of the biochemical and physiological effects of certain drugs and other compounds. Additionally, 2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% is a relatively inexpensive and easy to synthesize compound, making it ideal for use in laboratory experiments. However, 2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% has a number of limitations for use in laboratory experiments. It is relatively unstable, and can degrade over time, making it difficult to store for extended periods of time. Additionally, 2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% can have a number of side effects, depending on the dose and duration of exposure, making it important to use caution when using it in laboratory experiments.

Future Directions

There are a number of potential future directions for the use of 2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% in scientific research. One potential direction is to use 2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% to study the effects of certain drugs on the human body. Additionally, 2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% could be used to study the effects of certain environmental toxins on the human body, and to study the effects of certain hormones on the human body. Additionally, 2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% could be used to study the effects of certain pharmaceuticals on the human body, and to study the effects of certain chemicals on the human body. Finally, 2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% could be used to study the effects of certain dietary supplements on the human body.

Synthesis Methods

2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% is synthesized using a two-step method involving the reaction of 4-hydroxy-2-formylthiophene with pyridine in the presence of a base. The first step involves the reaction of 4-hydroxy-2-formylthiophene with pyridine, resulting in the formation of a diazonium salt intermediate. The second step involves the deprotonation of the diazonium salt intermediate with a base, resulting in the formation of 2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% as the final product. The reaction is typically carried out at room temperature and is usually completed within 24 hours.

Scientific Research Applications

2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% has been studied for its potential use in a wide range of scientific research applications. It has been used to study the biochemical and physiological effects of certain drugs, as well as to study the mechanisms of action of various drugs. 2-(2-Formylthiophen-4-yl)-4-hydroxypyridine, 95% has also been used to study the effects of certain chemicals on the human body, and to study the effects of various environmental toxins on the human body. Additionally, it has been used to study the effects of certain hormones on the human body, and to study the effects of various pharmaceuticals on the human body.